Cas no 1314388-70-9 (spiro3.4octane-5-carboxylic acid)
spiro3.4octane-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Spiro[3.4]octane-5-carboxylic acid
- spiro3.4octane-5-carboxylic acid
- EN300-1667218
- 1314388-70-9
- spiro[3.4]octane-8-carboxylic acid
-
- Inchi: 1S/C9H14O2/c10-8(11)7-3-1-4-9(7)5-2-6-9/h7H,1-6H2,(H,10,11)
- InChI Key: DFMFCXHBAMTXTL-UHFFFAOYSA-N
- SMILES: C1C2(CCCC2C(O)=O)CC1
Computed Properties
- Exact Mass: 154.099379685g/mol
- Monoisotopic Mass: 154.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.13±0.1 g/cm3(Predicted)
- Boiling Point: 274.3±8.0 °C(Predicted)
- pka: 4.85±0.20(Predicted)
spiro3.4octane-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1667218-0.05g |
spiro[3.4]octane-5-carboxylic acid |
1314388-70-9 | 95% | 0.05g |
$252.0 | 2023-06-04 | |
| Enamine | EN300-1667218-0.1g |
spiro[3.4]octane-5-carboxylic acid |
1314388-70-9 | 95% | 0.1g |
$376.0 | 2023-06-04 | |
| Enamine | EN300-1667218-0.25g |
spiro[3.4]octane-5-carboxylic acid |
1314388-70-9 | 95% | 0.25g |
$538.0 | 2023-06-04 | |
| Enamine | EN300-1667218-0.5g |
spiro[3.4]octane-5-carboxylic acid |
1314388-70-9 | 95% | 0.5g |
$847.0 | 2023-06-04 | |
| Enamine | EN300-1667218-1.0g |
spiro[3.4]octane-5-carboxylic acid |
1314388-70-9 | 95% | 1g |
$1086.0 | 2023-06-04 | |
| Enamine | EN300-1667218-2.5g |
spiro[3.4]octane-5-carboxylic acid |
1314388-70-9 | 95% | 2.5g |
$2127.0 | 2023-06-04 | |
| Enamine | EN300-1667218-5.0g |
spiro[3.4]octane-5-carboxylic acid |
1314388-70-9 | 95% | 5g |
$3147.0 | 2023-06-04 | |
| Enamine | EN300-1667218-10.0g |
spiro[3.4]octane-5-carboxylic acid |
1314388-70-9 | 95% | 10g |
$4667.0 | 2023-06-04 | |
| Enamine | EN300-1667218-50mg |
spiro[3.4]octane-5-carboxylic acid |
1314388-70-9 | 95.0% | 50mg |
$252.0 | 2023-09-21 | |
| Enamine | EN300-1667218-100mg |
spiro[3.4]octane-5-carboxylic acid |
1314388-70-9 | 95.0% | 100mg |
$376.0 | 2023-09-21 |
spiro3.4octane-5-carboxylic acid Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on spiro3.4octane-5-carboxylic acid
Exploring spiro[3.4]octane-5-carboxylic acid (CAS No. 1314388-70-9): Structure, Applications, and Innovations
The spiro[3.4]octane-5-carboxylic acid (CAS No. 1314388-70-9) is a unique spirocyclic compound that has garnered significant attention in pharmaceutical and material science research. Its distinctive spiro[3.4]octane scaffold, characterized by two fused rings sharing a single carbon atom, offers exceptional structural rigidity and stereochemical complexity. These properties make it a valuable building block for designing novel small-molecule therapeutics and functional materials. Recent studies highlight its potential in modulating protein-protein interactions (PPIs), a hot topic in drug discovery due to its relevance in treating cancers and neurodegenerative diseases.
In the context of AI-driven drug discovery, spiro[3.4]octane-5-carboxylic acid exemplifies how computational chemistry tools can predict its binding affinity with biological targets. Researchers frequently search for "spirocyclic compounds in drug design" or "CAS 1314388-70-9 applications," reflecting growing interest in its utility. The compound’s carboxylic acid moiety further enhances its versatility, enabling facile derivatization for structure-activity relationship (SAR) studies. This aligns with trends in fragment-based drug discovery, where small, rigid fragments like this are prized for their efficiency in hit identification.
From a synthetic perspective, the preparation of spiro[3.4]octane-5-carboxylic acid involves innovative ring-closing strategies and stereoselective catalysis, topics frequently queried in academic and industrial forums. Its stability under physiological conditions also makes it a candidate for prodrug development, addressing challenges in bioavailability—a recurring pain point in medicinal chemistry discussions. Environmental considerations are another hotspot: green chemistry approaches to synthesize such spiro scaffolds are gaining traction, as seen in searches for "sustainable spirocyclic synthesis."
The compound’s potential extends beyond pharmaceuticals. In material science, its rigid structure could improve polymer thermal stability or serve as a linker in metal-organic frameworks (MOFs). These applications resonate with searches for "high-performance materials from spiro compounds." As interdisciplinary research grows, spiro[3.4]octane-5-carboxylic acid exemplifies the convergence of chemical innovation and real-world problem-solving, from targeted drug delivery to advanced material engineering.
In summary, spiro[3.4]octane-5-carboxylic acid (CAS No. 1314388-70-9) stands at the intersection of cutting-edge science and practical applications. Its multifaceted role in addressing drug discovery challenges and material design underscores its importance in contemporary research, making it a compelling subject for both academia and industry.
1314388-70-9 (spiro3.4octane-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)